Cas no 2228323-04-2 (tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228323-04-2
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6400990
• PubChem ID: 165644971
• Update Time: 2025-06-07

tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl]carbamate
• 2228323-04-2
• EN300-1903744

• Inchi： 1S/C14H20N2O4/c1-13(2,3)20-12(18)16-14(4,9-17)11-10(19-5)7-6-8-15-11/h6-9H,1-5H3,(H,16,18)
• InChI Key： DTEOXGZCJKFYLL-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C(=CC=CN=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228323-04-2)

Tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228323-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The presence of a tert-butyl group enhances the lipophilicity of the molecule, making it an attractive candidate for oral administration, while the 3-methoxypyridin-2-yl moiety introduces a heterocyclic structure that is often associated with enhanced binding affinity to biological targets.

The structural features of Tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate position it as a promising intermediate in the synthesis of bioactive molecules. In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage pyridine derivatives, owing to their demonstrated efficacy in modulating various biological pathways. The 3-methoxypyridin-2-yl group, in particular, is a key pharmacophore that has been extensively studied for its role in enhancing the pharmacokinetic properties of small molecules. This moiety is known to improve solubility and metabolic stability, which are critical factors for drug candidates intended for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of Tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate with target proteins with high accuracy. These studies have revealed that the compound exhibits strong binding affinity to enzymes and receptors involved in inflammatory and metabolic disorders. For instance, preliminary computational models suggest that this carbamate derivative may interact with cyclooxygenase (COX) enzymes, which are central to the biosynthesis of prostaglandins—mediators of pain and inflammation. Such findings align with the growing interest in developing selective COX inhibitors as potential treatments for chronic inflammatory conditions.

The synthesis of Tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The tert-butyl carbamate group is typically introduced via nucleophilic substitution or condensation reactions, while the methoxypyridine moiety is often incorporated through palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the importance of advanced catalytic methods in modern drug discovery, where efficiency and scalability are paramount.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural diversity offered by compounds like Tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate provides a rich foundation for designing next-generation drugs. Researchers have explored various derivatives of this compound, modifying either the carbamate group or the pyridine ring to optimize pharmacological properties. For example, substituting the tert-butyl group with other alkyl or aryl groups has been shown to modulate solubility and bioavailability, while alterations to the pyridine ring can fine-tune receptor selectivity.

The pharmacological profile of Tert-butyl N-2-(3-methoxypyridin-2-y l)-1 oxopropan - 2 yl carbamate has been evaluated through both in vitro and in vivo studies. Initial cell-based assays have demonstrated that this compound exhibits inhibitory activity against several target enzymes relevant to cancer and neurodegenerative diseases. Notably, its ability to suppress kinases involved in cell proliferation has made it a subject of interest for oncology research. Additionally, preclinical studies have shown promising results regarding its potential as an anti-inflammatory agent, suggesting its utility in treating conditions such as rheumatoid arthritis.

The growing body of evidence supporting the therapeutic potential of Tert-butyl N - 2 -( 3 - methoxy py ridin - 2 - yl ) - 1 oxopro pan - 2 yl carbamate has prompted further investigation into its mechanism of action. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate its molecular interactions. These studies have provided insights into how the compound binds to biological targets and modulates downstream signaling pathways. Understanding these mechanisms is crucial for optimizing drug design and minimizing off-target effects—a key consideration in contemporary pharmaceutical development.

The future direction of research on Tert-butyl N - 2 -( 3 - methoxy py ridin - 2 - yl ) - 1 oxopro pan - 2 yl carbamate includes exploring its potential as a prodrug or scaffold for structure-based drug design. Prodrug strategies involve converting a less stable or poorly absorbed active molecule into a more favorable form that can be administered orally or parenterally before being converted back into its active form within the body. This approach could enhance bioavailability and reduce toxicity while maintaining therapeutic efficacy. Furthermore, leveraging computational tools like molecular docking and virtual screening can accelerate the identification of novel derivatives with improved pharmacological profiles.

In conclusion,Tert-butyl N - 2 -( 3 - methoxy py ridin - 2 - yl ) - 1 oxopro pan - 2 yl carbamate (CAS No .2228323 -04 - 2) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas . Its unique structural features , coupled with promising preclinical data , position it as a valuable compound for further exploration . As research continues to uncover new insights into its pharmacological properties , it is likely that this carbamate derivative will play an increasingly important role in developing innovative treatments for human diseases .